Cas no 68921-93-7 (3-(3,4-dichlorophenyl)-2-hydroxypropanoic acid)

• Product Name: 3-(3,4-dichlorophenyl)-2-hydroxypropanoic acid
• CAS No: 68921-93-7
• MF: C₉H₈Cl₂O₃
• MW: 235.064021110535
• CID: 512383
• PubChem ID: 111434
• Update Time: 2025-11-02

3-(3,4-dichlorophenyl)-2-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid,3,4-dichloro-a-hydroxy-
• 3-(3,4-dichlorophenyl)-2-hydroxypropanoic acid
• 3-(3,4-dichlorophenyl)lactic acid
• 3,4-Dichloro-beta-phenyllactic acid
• Benzenepropanoic acid, 3,4-dichloro-alpha-hydroxy-
• DTXSID60887576
• EN300-1452113
• 3,4-Dichloro-.beta.-phenyllactic acid
• EINECS 272-970-5
• MFCD00046525
• Benzenepropanoic acid, 3,4-dichloro-.alpha.-hydroxy-
• SCHEMBL2164417
• AKOS015287411
• 68921-93-7
• SY338951
• NS00061864

• Inchi： 1S/C9H8Cl2O3/c10-6-2-1-5(3-7(6)11)4-8(12)9(13)14/h1-3,8,12H,4H2,(H,13,14)
• InChI Key： QREPBOPOIRZWDG-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)CC(C(=O)O)O)Cl

Computed Properties

• Exact Mass: 233.98514
• Monoisotopic Mass: 233.985
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Density: 1.514
• Boiling Point: 393.4°C at 760 mmHg
• Flash Point: 191.7°C
• Refractive Index: 1.602
• PSA: 57.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 3-(3,4-dichlorophenyl)-2-hydroxypropanoic acid

3-(3,4-Dichlorophenyl)-2-Hydroxypropanoic Acid: A Comprehensive Overview of Properties and Applications

3-(3,4-Dichlorophenyl)-2-hydroxypropanoic acid (CAS No. 68921-93-7) is an important organic compound with a wide range of applications in pharmaceuticals, agrochemicals, and material science. This chlorinated aromatic hydroxy acid has gained significant attention due to its unique structural features and versatile reactivity. The compound's molecular formula is C9H8Cl2O3, with a molecular weight of 235.06 g/mol. Its systematic IUPAC name reflects the presence of two chlorine atoms at the 3 and 4 positions of the phenyl ring, along with a hydroxy group at the 2-position of the propanoic acid chain.

The growing interest in 3-(3,4-dichlorophenyl)-2-hydroxypropanoic acid derivatives stems from their potential as building blocks for more complex molecules. Researchers have been particularly interested in how the dichlorophenyl moiety influences the compound's biological activity and physical properties. Recent studies in green chemistry applications have explored eco-friendly synthesis routes for this compound, addressing one of the most searched topics in modern chemical research.

From a structural perspective, 3-(3,4-dichlorophenyl)-2-hydroxypropanoic acid exhibits interesting characteristics due to the presence of both aromatic and aliphatic components. The hydroxypropanoic acid portion provides hydrogen bonding capability, while the dichlorophenyl group contributes to the compound's lipophilicity. This balance between hydrophilic and hydrophobic properties makes it valuable in drug design principles, a frequently searched topic in pharmaceutical chemistry forums.

The synthesis of 68921-93-7 typically involves the condensation of appropriate aromatic precursors followed by selective functionalization. Modern approaches focus on optimizing yield and purity while minimizing environmental impact, responding to the increasing demand for sustainable chemical processes. Analytical characterization of this compound commonly employs techniques like HPLC, NMR spectroscopy, and mass spectrometry, which are standard tools discussed in many chemical analysis techniques searches.

In pharmaceutical applications, 3-(3,4-dichlorophenyl)-2-hydroxypropanoic acid serves as a key intermediate for various active pharmaceutical ingredients. Its structural features make it particularly useful in developing compounds with potential biological activity modulation properties. The presence of both electron-withdrawing chlorine atoms and the electron-donating hydroxy group creates interesting electronic effects that researchers can exploit in medicinal chemistry optimization strategies.

The compound's stability profile has been the subject of numerous studies, especially regarding its behavior under different pH conditions and temperatures. Such investigations are crucial for pharmaceutical formulation development, a hot topic in drug delivery research. The hydroxy acid functionality in particular contributes to the molecule's solubility characteristics, which is a critical parameter in bioavailability enhancement studies that many researchers search for online.

Beyond pharmaceuticals, 3-(3,4-dichlorophenyl)-2-hydroxypropanoic acid finds use in specialty chemicals and advanced materials. Its ability to coordinate with metal ions makes it interesting for metal-organic framework applications, a rapidly growing field in materials science. The compound's aromatic system also allows for potential use in organic electronic materials, another area receiving significant attention in recent literature searches.

From a regulatory perspective, proper handling and documentation are essential when working with CAS 68921-93-7. While not classified as hazardous under normal conditions, standard laboratory safety protocols should always be followed. This aligns with the increasing number of searches related to chemical safety best practices in research and industrial settings.

The market for 3-(3,4-dichlorophenyl)-2-hydroxypropanoic acid has shown steady growth, particularly in regions with strong pharmaceutical and agrochemical industries. Suppliers often highlight the compound's high purity grades (typically >98%) to meet the stringent requirements of fine chemical applications. Pricing trends and availability are common search queries among procurement specialists in the chemical industry.

Future research directions for 68921-93-7 may explore its potential in emerging fields like biocatalysis applications or as a template for novel supramolecular chemistry constructs. The compound's well-defined stereochemistry (when applicable) also makes it interesting for asymmetric synthesis studies, topics that frequently appear in contemporary chemical literature searches.

For researchers working with 3-(3,4-dichlorophenyl)-2-hydroxypropanoic acid, proper storage conditions are crucial to maintain stability. The compound should typically be kept in cool, dry environments protected from light, following the general guidelines for organic compound preservation that many laboratory technicians search for online.

In conclusion, 3-(3,4-dichlorophenyl)-2-hydroxypropanoic acid represents a versatile chemical building block with significant potential across multiple scientific disciplines. Its unique combination of aromatic and aliphatic functionalities, coupled with the presence of both hydroxy and carboxylic acid groups, makes it particularly valuable in molecular design strategies. As research continues to uncover new applications for this compound, its importance in both academic and industrial settings is likely to grow, making it a compound worth watching in the coming years.